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Compound of Interest |

Compound Name: DMTr-TNA-5MeU-amidite
Cat. No.: B15600525
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, suppliers, and
technical applications of DMTr-TNA-5MeU-amidite, a key building block for the synthesis of
modified oligonucleotides. This document details its chemical properties, provides a
generalized experimental protocol for its use in solid-phase oligonucleotide synthesis, and
discusses the broader implications of Threose Nucleic Acid (TNA) in therapeutic and diagnostic
research.

Core Compound Information

DMTr-TNA-5MeU-amidite is a phosphoramidite monomer used in the automated chemical
synthesis of Threose Nucleic Acid (TNA) oligonucleotides. The "5MeU" designation indicates
the presence of a 5-methyluridine base, a modification analogous to thymidine in DNA. The
dimethoxytrityl (DMTr) group is a protecting group on the 5'-hydroxyl function of the threose
sugar, which is removed at each coupling cycle during solid-phase synthesis. TNA is an
artificial nucleic acid analog where the natural ribose or deoxyribose sugar is replaced by a
four-carbon threose sugar, conferring unique properties to the resulting oligonucleotide, most
notably resistance to nuclease degradation.[1]
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Property Value Reference
CAS Number 325683-94-1 [1]
Molecular Formula C39H47N408P [1]
Molecular Weight 730.79 g/mol [1]

Storage Conditions -20°C [1]

Purity >98% (typical)

Supplier Information

DMTr-TNA-5MeU-amidite is available from several commercial suppliers specializing in
reagents for oligonucleotide synthesis. Researchers can acquire this compound from the
following vendors:

BroadPharm

MedChemExpress

TargetMol

SBS Genetech

Viral Vector Analytical Development[2]

Experimental Protocols: TNA Oligonucleotide
Synthesis

The synthesis of TNA oligonucleotides incorporating DMTr-TNA-5MeU-amidite is performed
using standard automated solid-phase phosphoramidite chemistry.[1][3][4] The process
involves a four-step cycle that is repeated for each monomer added to the growing
oligonucleotide chain.
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General Protocol for Automated TNA Oligonucleotide
Synthesis

1. Solid Support Preparation: The synthesis begins with the first nucleoside attached to a solid
support, typically controlled pore glass (CPG), through a cleavable linker.

2. Synthesis Cycle: The following four steps are repeated for each subsequent DMTr-TNA-
5MeU-amidite or other phosphoramidite monomer to be added:

Step 1: Deblocking (Detritylation)

o The acid-labile DMTr protecting group on the 5'-hydroxyl of the support-bound nucleoside
is removed by treatment with a solution of a weak acid, typically trichloroacetic acid (TCA)
in dichloromethane (DCM). This exposes the free 5'-hydroxyl group for the subsequent
coupling reaction.

Step 2: Coupling (Activation)

o The DMTr-TNA-5MeU-amidite is activated by an activating agent, such as tetrazole or a
derivative, to form a highly reactive intermediate. This activated monomer is then coupled
to the free 5'-hydroxyl group of the growing oligonucleotide chain. The reaction is carried
out under anhydrous conditions.

Step 3: Capping

o To prevent unreacted 5'-hydroxyl groups from participating in subsequent coupling cycles,
which would result in deletion mutations, a capping step is performed. This is typically
achieved by acetylation using a mixture of acetic anhydride and 1-methylimidazole.

Step 4: Oxidation

o The newly formed phosphite triester linkage is unstable and is therefore oxidized to a
more stable phosphate triester linkage. This is typically done using an iodine solution in
the presence of water and a weak base like pyridine.

3. Cleavage and Deprotection: Once the desired sequence is synthesized, the oligonucleotide
is cleaved from the solid support, and all remaining protecting groups on the bases and the
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phosphate backbone are removed. This is typically achieved by treatment with aqueous
ammonia or a mixture of ammonia and methylamine.

4. Purification: The final TNA oligonucleotide is purified from truncated sequences and other
impurities using techniques such as high-performance liquid chromatography (HPLC) or
polyacrylamide gel electrophoresis (PAGE).

Visualizing the Experimental Workflow

The following diagram illustrates the cyclical nature of phosphoramidite-based oligonucleotide
synthesis.

Solid-Phase Synthesis Cycle

'''' 2. Coupling
(Amidite Addition)

Click to download full resolution via product page

Caption: Automated solid-phase oligonucleotide synthesis cycle using phosphoramidite
chemistry.

Applications in Research and Drug Development

TNA oligonucleotides, synthesized using monomers like DMTr-TNA-5MeU-amidite, are of
significant interest to researchers and drug development professionals due to their unique
biochemical properties.

» Nuclease Resistance: The threose sugar backbone of TNA makes it resistant to degradation
by cellular nucleases, a major hurdle for traditional DNA and RNA-based therapeutics.[1]
This enhanced stability increases the in vivo half-life of TNA-based drugs.
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» Antisense Technology: TNA oligonucleotides can be designed to be complementary to
specific messenger RNA (MRNA) sequences.[5] By binding to the target mMRNA, they can
inhibit protein translation, effectively silencing a disease-causing gene.

o Aptamers: TNA can be used to generate aptamers, which are structured oligonucleotides
that can bind to specific targets like proteins or small molecules with high affinity and
specificity.[6] TNA's stability makes it an attractive candidate for the development of
therapeutic aptamers.[1]

» Xenobiology and Synthetic Genetics: TNA is a key molecule in the field of xenobiology, which
explores the potential for alternative genetic systems.[6] The ability of TNA to base-pair with
DNA and RNA suggests that it could have been a precursor to RNA in the origins of life.[1]

As there are no specific signaling pathways directly associated with TNA's mechanism of
action, which is primarily at the level of gene expression modulation, a signaling pathway
diagram is not applicable. The provided workflow for oligonucleotide synthesis is the most
relevant logical diagram for the context of this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oligonucleotide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600525/docs#in-depth-technical-guide-dmtr-tna-
5meu-amidite-for-oligonucleotide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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